Copper;(E)-4-hydroxy-4-[(2-methylpropan-2-yl)oxy]but-3-en-2-one
Overview
Description
“1-[(2-methylpropan-2-yl)oxy]propan-2-one” is a chemical compound with the molecular formula C7H14O2 and a molecular weight of 130.18500 . It’s also known as “2-methylpropan-2-amine” with a molecular formula of CHNO, an average mass of 328.404 Da, and a monoisotopic mass of 328.199829 Da .
Synthesis Analysis
The synthesis of “1-[(2-methylpropan-2-yl)oxy]propan-2-one” involves several steps and different precursors. Some of the precursors include “1-(tert-Butoxy)-2-propanol”, “2-Bromo-2-methylpropane”, and “acetol”. The synthesis process has been documented in various literature .Molecular Structure Analysis
The molecular structure of “1-[(2-methylpropan-2-yl)oxy]propan-2-one” consists of 7 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms . The structure of “2-methylpropan-2-amine” consists of 1 defined stereocentre .Chemical Reactions Analysis
The chemical reactions involving “1-[(2-methylpropan-2-yl)oxy]propan-2-one” are complex and involve multiple steps. The reactions have been studied and documented in various scientific literature .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-[(2-methylpropan-2-yl)oxy]propan-2-one” include a molecular weight of 130.18500, and a LogP of 1.39050 . The properties of “2-methylpropan-2-amine” include an average mass of 328.404 Da, and a monoisotopic mass of 328.199829 Da .Scientific Research Applications
Agriculture
Copper plays an essential role in the agricultural industry as a primary nutrient required for the optimal growth of living tissues in plants and other organisms . It is also used to control fungal diseases; copper sulfate, one of the most widely used derivatives of copper metal, is employed for this purpose .
Petrochemical Industry
Copper is used in chemical processes within the petrochemical industry as a catalyst . Copper catalysts exhibit a more favorable hydrogenation activity compared to nickel catalysts . The copper catalyst is designed in three forms: extruded and tablet forms for fixed-bed reactions and powder for liquid-bed reactions .
Electrical Industries
Copper’s excellent conduction of electricity and heat makes it a popular choice in electronic industries . For example, the use of copper in rotor and brush electrodes is considered in electric motors .
Biomedical Applications
Biogenic copper nanoparticles have shown promising results in antimicrobial and anticancer activities . They have been effective against several types of gram-negative, gram-positive bacteria, fungi, and human cell cancers .
Wastewater Treatment
Copper nanoparticles have shown promising activity as adsorptive efficiency for wastewater treatment . This application is particularly important in the context of increasing environmental concerns.
Optical Properties
The electronic structure of a copper atom can explain the photoluminescence spectra of Cu nanoparticles . In the case of copper, 3d valence and 4sp conduction electrons play the main role in the fluorescence phenomenon .
properties
IUPAC Name |
copper;(E)-4-hydroxy-4-[(2-methylpropan-2-yl)oxy]but-3-en-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C8H14O3.Cu/c2*1-6(9)5-7(10)11-8(2,3)4;/h2*5,10H,1-4H3;/b2*7-5+; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYUZEVMSEZUONY-XXXYRMOLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C=C(O)OC(C)(C)C.CC(=O)C=C(O)OC(C)(C)C.[Cu] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)/C=C(/OC(C)(C)C)\O.CC(=O)/C=C(/OC(C)(C)C)\O.[Cu] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H28CuO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Copper;(E)-4-hydroxy-4-[(2-methylpropan-2-yl)oxy]but-3-en-2-one | |
CAS RN |
23670-45-3 | |
Record name | 23670-45-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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